![molecular formula C16H15ClFNO2 B5161267 N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide](/img/structure/B5161267.png)
N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide, commonly known as CF3, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CF3 is a synthetic cannabinoid receptor agonist that has been found to exhibit promising results in the treatment of various medical conditions.
Scientific Research Applications
CF3 has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic, anti-inflammatory, and neuroprotective effects. CF3 has also been studied for its potential use in the treatment of cancer, epilepsy, and multiple sclerosis.
Mechanism of Action
CF3 acts as a synthetic cannabinoid receptor agonist and binds to the CB1 and CB2 receptors in the body. This binding leads to the activation of various signaling pathways that result in the observed pharmacological effects.
Biochemical and Physiological Effects:
CF3 has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and anxiety. CF3 has also been found to have neuroprotective effects and can protect against oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
CF3 has several advantages for lab experiments. It is a highly potent compound that can be used in small quantities. CF3 is also relatively easy to synthesize and purify. However, CF3 has some limitations as well. It has a short half-life and can rapidly degrade in the body, making it difficult to study its long-term effects.
Future Directions
There are several future directions for CF3 research. One potential area of research is the development of CF3-based drugs for the treatment of various medical conditions. Another area of research is the study of the long-term effects of CF3. Additionally, research can be conducted to optimize the synthesis method of CF3 and improve its stability and pharmacokinetic properties.
Conclusion:
In conclusion, CF3 is a synthetic cannabinoid receptor agonist that has gained significant attention in scientific research due to its potential therapeutic applications. CF3 has been found to exhibit analgesic, anti-inflammatory, and neuroprotective effects. CF3 has several advantages for lab experiments, but also has some limitations. There are several future directions for CF3 research, including the development of CF3-based drugs and the study of its long-term effects.
Synthesis Methods
The synthesis of CF3 involves the reaction of 3-chloro-4-fluoroaniline with 4-phenoxybutyric acid in the presence of a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(Dimethylamino)pyridine (DMAP). The resulting product is then purified through column chromatography to obtain the final product.
Properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-4-phenoxybutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNO2/c17-14-11-12(8-9-15(14)18)19-16(20)7-4-10-21-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAAXMZVIDUVBPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCC(=O)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.